Cas no 1443279-73-9 (1-ethyl-4-iodo-5-(trifluoromethyl)-1H-pyrazole)

• Product Name: 1-ethyl-4-iodo-5-(trifluoromethyl)-1H-pyrazole
• CAS No: 1443279-73-9
• MF: C₆H₆F₃IN₂
• MW: 290.024923801422
• MDL: MFCD25949489
• CID: 5160463
• PubChem ID: 97182146
• Update Time: 2026-03-04

1-ethyl-4-iodo-5-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4-iodo-5-trifluoromethyl-1H-pyrazole
• 1-ethyl-4-iodo-5-(trifluoromethyl)-1H-pyrazole

• MDL： MFCD25949489
• Inchi： 1S/C6H6F3IN2/c1-2-12-5(6(7,8)9)4(10)3-11-12/h3H,2H2,1H3
• InChI Key： IGQIAODBHKCUGX-UHFFFAOYSA-N
• SMILES： N1(CC)C(C(F)(F)F)=C(I)C=N1

Additional information on 1-ethyl-4-iodo-5-(trifluoromethyl)-1H-pyrazole

Introduction to 1-ethyl-4-iodo-5-(trifluoromethyl)-1H-pyrazole (CAS No. 1443279-73-9)

1-ethyl-4-iodo-5-(trifluoromethyl)-1H-pyrazole, identified by the Chemical Abstracts Service Number (CAS No.) 1443279-73-9, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic compound belongs to the pyrazole family, characterized by a five-membered ring containing two nitrogen atoms. The presence of ethyl, iodine, and trifluoromethyl substituents imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 1-ethyl-4-iodo-5-(trifluoromethyl)-1H-pyrazole consists of a pyrazole core with an ethyl group at the 1-position, an iodine atom at the 4-position, and a trifluoromethyl group at the 5-position. This specific arrangement enhances its reactivity and functionality, making it a versatile building block for various chemical transformations. The iodine substituent, in particular, facilitates cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are widely employed in the synthesis of complex organic molecules.

In recent years, 1-ethyl-4-iodo-5-(trifluoromethyl)-1H-pyrazole has garnered attention in the pharmaceutical industry due to its potential applications in medicinal chemistry. Researchers have explored its utility in the development of novel therapeutic agents targeting various diseases. One notable area of interest is its role in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The trifluoromethyl group, known for its metabolic stability and lipophilicity-enhancing properties, often improves the pharmacokinetic profiles of drug candidates.

Moreover, the compound has been investigated for its antimicrobial and antifungal properties. The structural features of 1-ethyl-4-iodo-5-(trifluoromethyl)-1H-pyrazole allow it to interact with biological targets in microorganisms, disrupting essential metabolic pathways. Preliminary studies have demonstrated promising results in vitro, suggesting its potential as a lead compound for developing new antimicrobial agents to combat drug-resistant pathogens.

The agrochemical sector has also recognized the value of 1-ethyl-4-iodo-5-(trifluoromethyl)-1H-pyrazole as a precursor for synthesizing novel pesticides and herbicides. Its reactivity enables the creation of derivatives with enhanced efficacy against pests while maintaining environmental safety. The trifluoromethyl group contributes to improved binding affinity to biological targets in pests, leading to more effective crop protection solutions.

Recent advancements in synthetic methodologies have further expanded the applications of 1-ethyl-4-iodo-5-(trifluoromethyl)-1H-pyrazole. Transition-metal-catalyzed reactions have been particularly instrumental in generating diverse libraries of pyrazole derivatives. These techniques have enabled researchers to fine-tune the structural features of the compound, optimizing its biological activity and reducing unwanted side effects.

The compound's versatility extends to material science applications as well. The unique electronic properties conferred by the iodine and trifluoromethyl groups make it a candidate for developing organic semiconductors and light-emitting diodes (OLEDs). Such materials are integral to modern electronics, including smartphones, displays, and solar cells.

In conclusion, 1-ethyl-4-iodo-5-(trifluoromethyl)-1H-pyrazole (CAS No. 1443279-73-9) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its structural features and reactivity make it an indispensable tool for synthetic chemists and researchers working on innovative solutions for global challenges. As research continues to uncover new possibilities, this compound is poised to play an increasingly significant role in scientific advancements.